Cas no 1235335-44-0 (Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate
• CAS No: 1235335-44-0
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 6460625
• PubChem ID: 165489480
• Update Time: 2025-07-02

Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-767540
• 1235335-44-0
• methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate
• Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate

• Inchi： 1S/C12H17N3O4/c1-14-10(16)7-9(13-12(14)18)15-5-3-8(4-6-15)11(17)19-2/h7-8H,3-6H2,1-2H3,(H,13,18)
• InChI Key： DVWLIXRJDWRNFL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(C2=CC(N(C)C(N2)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79Ų

Additional information on Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate

Comprehensive Analysis of Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate (CAS No. 1235335-44-0)

The compound Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate (CAS No. 1235335-44-0) is a chemically synthesized molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a piperidine ring and a tetrahydropyrimidine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate has surged due to their versatility in medicinal chemistry. This compound's carboxylate ester group enhances its solubility, while the dioxo-tetrahydropyrimidine core contributes to its reactivity. Such features are critical for designing bioactive molecules with improved pharmacokinetic properties.

The synthesis of CAS No. 1235335-44-0 involves multi-step organic reactions, often starting from commercially available piperidine-4-carboxylic acid derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule therapeutics, this compound is frequently discussed in forums focusing on drug design and chemical biology.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate?" Preliminary studies suggest its relevance in central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. Additionally, its enzyme inhibitory properties are being explored for anti-inflammatory and neuroprotective effects.

From an industrial perspective, CAS No. 1235335-44-0 is gaining traction in high-throughput screening libraries. Its molecular framework allows for facile derivatization, making it a valuable scaffold for combinatorial chemistry. Companies specializing in contract research organizations (CROs) often include this compound in their catalogs to support pharmaceutical innovation.

Environmental and safety considerations are also paramount when handling Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. Researchers frequently search for material safety data sheets (MSDS) and handling guidelines to mitigate risks.

In conclusion, Methyl 1-(1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-4-carboxylate represents a promising candidate for future drug development. Its structural complexity and functional diversity align with current trends in precision medicine and targeted therapy. As scientific interest grows, further studies will likely uncover additional applications for this intriguing molecule.